Cas no 132972-99-7 (Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)-)
132972-99-7 structure
Product Name:Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)-
CAS No:132972-99-7
MF:C18H17N3O
MW:291.347083806992
CID:1231427
Update Time:2024-08-03
Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)-
- 2-benzylamino-3-benzyloxypyrazine
- 2-Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)-
-
- Inchi: 1S/C18H17N3O/c1-3-7-15(8-4-1)13-21-17-18(20-12-11-19-17)22-14-16-9-5-2-6-10-16/h1-12H,13-14H2,(H,19,21)
- InChI Key: PJNBPZSSZFETDG-UHFFFAOYSA-N
- SMILES: C1(NCC2=CC=CC=C2)=NC=CN=C1OCC1=CC=CC=C1
Computed Properties
- Exact Mass: 291.13731
Experimental Properties
- Density: 1.210±0.06 g/cm3(Predicted)
- Boiling Point: 435.0±40.0 °C(Predicted)
- PSA: 47.04
- pka: 3.47±0.10(Predicted)
Pyrazinamine, 3-(phenylmethoxy)-N-(phenylmethyl)- Related Literature
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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